Cas no 1261497-37-3 (2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl)
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl
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- Inchi: 1S/C13H5F7/c14-9-5-7(10(15)12(17)11(9)16)6-3-1-2-4-8(6)13(18,19)20/h1-5H
- InChI Key: YYRBVYZQANKXRW-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=CC=1C1C=CC=CC=1C(F)(F)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 329
- XLogP3: 4.8
- Topological Polar Surface Area: 0
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001071-250mg |
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl |
1261497-37-3 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A011001071-500mg |
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl |
1261497-37-3 | 97% | 500mg |
$831.30 | 2023-09-03 | |
| Alichem | A011001071-1g |
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl |
1261497-37-3 | 97% | 1g |
$1579.40 | 2023-09-03 |
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl: A Comprehensive Overview
2,3,4,5-Tetrafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261497-37-3) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with four fluorine atoms attached to the central benzene ring and a trifluoromethyl group on the adjacent phenyl ring. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to this compound, making it a valuable material for various applications.
The synthesis of 2,3,4,5-tetrafluoro-2'-(trifluoromethyl)biphenyl involves advanced fluorination techniques that are optimized to achieve high yields and purity. Recent studies have focused on improving the efficiency of these reactions by employing novel catalysts and reaction conditions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the fluorination process while maintaining precise control over the product's structure. These advancements have not only enhanced the scalability of production but also opened new avenues for exploring the compound's potential in diverse industries.
One of the most notable applications of 2,3,4,5-tetrafluoro-2'-(trifluoromethyl)biphenyl is in the development of advanced materials for electronic devices. The compound's high thermal stability and excellent dielectric properties make it an ideal candidate for use in high-frequency circuits and next-generation semiconductors. Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve their electrical performance without compromising mechanical integrity. Such findings underscore its potential as a key component in the next wave of electronic materials.
In addition to its electronic applications, 2,3,4,5-tetrafluoro-2'-(trifluoromethyl)biphenyl has shown promise in the field of pharmaceutical chemistry. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in drug discovery efforts. For example, studies have revealed that this compound exhibits selective binding to certain protein receptors, which could be exploited to develop novel therapeutic agents. Furthermore, its fluorinated nature confers resistance to metabolic degradation, enhancing its stability within biological systems.
The environmental impact of 2,3,4,5-tetrafluoro-2'-(trifluoromethyl)biphenyl has also been a topic of recent research interest. While fluorinated compounds are generally known for their persistence in the environment due to strong carbon-fluorine bonds, studies have shown that this particular compound undergoes limited degradation under natural conditions. However, ongoing investigations are exploring methods to mitigate its environmental footprint through innovative recycling and waste management strategies.
In conclusion, 2,3,4,5-tetrafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261497-37-3) stands out as a versatile and multifunctional compound with applications spanning electronics, pharmaceuticals, and beyond. Its unique chemical properties and the continuous advancements in its synthesis and application make it a subject of ongoing research interest. As scientific understanding of this compound deepens further breakthroughs are expected to emerge in both academic and industrial settings.
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